Cas no 2137577-87-6 (N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide
• CAS No: 2137577-87-6
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6398953
• PubChem ID: 165950312
• Update Time: 2025-06-09

N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide
• EN300-765084
• 2137577-87-6

• Inchi： 1S/C11H20N2O/c1-2-11(6-3-7-12-8-11)13-10(14)9-4-5-9/h9,12H,2-8H2,1H3,(H,13,14)
• InChI Key： HUCOCPOHECDKCG-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1(CC)CNCCC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide

Introduction to N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide (CAS No. 2137577-87-6)

N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide, identified by the CAS number 2137577-87-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of a piperidine ring and a cyclopropane moiety provides a distinct chemical profile that may contribute to its biological activity, making it a subject of extensive research and exploration.

The structural motif of N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide consists of an amide functional group linked to a cyclopropane ring, which is further substituted with a 3-ethylpiperidine moiety. This configuration is not only chemically intriguing but also suggests possible interactions with biological targets. The cyclopropane ring, known for its strain and rigidity, can introduce specific conformational constraints that may enhance binding affinity to proteins or enzymes. Meanwhile, the piperidine ring, a common pharmacophore in drug design, offers opportunities for further functionalization and derivatization to modulate biological activity.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide has been explored as a potential candidate for its ability to interact with various neurotransmitter receptors. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential effects on serotonin and dopamine pathways. These findings are particularly noteworthy given the ongoing research into novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropane ring is a critical step, often achieved through cyclopropanation reactions that ensure high yield and purity. Subsequent functionalization of the piperidine ring and formation of the amide bond are also crucial steps that must be optimized to achieve the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological properties.

One of the most compelling aspects of N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide is its potential as a scaffold for drug discovery. The structural features of this molecule provide a foundation for designing derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Researchers have employed computational chemistry techniques to predict binding interactions and optimize molecular properties. These computational approaches have been instrumental in identifying lead compounds that can be further refined through experimental validation.

In clinical settings, N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide has been investigated in preclinical models to assess its therapeutic potential. Animal studies have provided insights into its pharmacological effects, particularly in terms of receptor binding affinity and behavioral responses. While these studies do not directly translate to human applications, they offer valuable information for guiding future clinical trials. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for treating CNS disorders, where precise modulation of neural activity is essential.

The regulatory landscape for N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide is also an important consideration in its development as a therapeutic agent. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely for clinical use. Additionally, understanding the metabolic pathways and potential side effects is crucial for optimizing dosing regimens and minimizing adverse reactions. These considerations are integral to advancing this compound from preclinical research to clinical application.

The future direction of research on N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide includes exploring its interactions with other biological targets beyond neurotransmitter receptors. There is growing evidence suggesting that this compound may have broader applications in modulating inflammatory pathways or interacting with ion channels. Such findings could open new avenues for treating conditions such as autoimmune diseases or cardiovascular disorders. Furthermore, interdisciplinary approaches combining chemistry, biology, and medicine will be essential in unraveling the full therapeutic potential of this molecule.

In conclusion, N-(3-ethylpiperidin-3-yl)cyclopropanecarboxamide (CAS No. 2137577-87-6) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of computational modeling, synthetic chemistry advancements, and preclinical studies has positioned this compound as a valuable asset in the search for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, N-(3-ethylpiperidin-3-ylicyclopropanecarboxamide) is poised to make significant contributions to the field of medicinal chemistry.